(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
Overview
Description
(1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H13ClFNO and its molecular weight is 205.7. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "3-fluoro-2-methoxybenzaldehyde", "ethylamine", "hydrogen chloride gas", "sodium hydroxide", "sodium borohydride", "acetic acid", "sodium acetate", "methanol", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol", "a. Dissolve 3-fluoro-2-methoxybenzaldehyde (1.0 g, 6.2 mmol) in methanol (10 mL) and add sodium borohydride (0.3 g, 7.9 mmol) slowly with stirring at room temperature.", "b. After the addition is complete, stir the reaction mixture for 2 hours at room temperature.", "c. Quench the reaction by adding water (10 mL) and stirring for 10 minutes.", "d. Extract the product with diethyl ether (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "e. Concentrate the organic layer under reduced pressure to obtain (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol as a white solid (0.8 g, 80% yield).", "Step 2: Synthesis of (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine", "a. Dissolve (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-ol (0.8 g, 4.5 mmol) in acetic acid (10 mL) and add ethylamine (0.5 mL, 9.0 mmol) dropwise with stirring at room temperature.", "b. After the addition is complete, stir the reaction mixture for 2 hours at room temperature.", "c. Quench the reaction by adding water (10 mL) and stirring for 10 minutes.", "d. Extract the product with diethyl ether (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "e. Concentrate the organic layer under reduced pressure to obtain (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine as a yellow oil (0.7 g, 70% yield).", "Step 3: Synthesis of (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride", "a. Dissolve (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine (0.7 g, 3.5 mmol) in methanol (10 mL) and add hydrogen chloride gas until the pH of the solution reaches 2.", "b. Concentrate the solution under reduced pressure to obtain (1S)-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride as a white solid (0.8 g, 95% yield)." ] } | |
CAS No. |
2694057-11-7 |
Molecular Formula |
C9H13ClFNO |
Molecular Weight |
205.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
